Cas no 244789-22-8 (2-amino-1-(thiomorpholin-4-yl)ethan-1-one)
2-amino-1-(thiomorpholin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-(aminoacetyl)-
- Ethanone, 2-amino-1-(4-thiomorpholinyl)-
- 2-amino-1-(thiomorpholin-4-yl)ethan-1-one
- AKOS009211515
- 2-amino-1-thiomorpholin-4-ylethanone
- F8882-0938
- SCHEMBL319560
- 244789-22-8
-
- Inchi: 1S/C6H12N2OS/c7-5-6(9)8-1-3-10-4-2-8/h1-5,7H2
- InChI Key: IPCVGQDCXOUMIB-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCSCC1)CN
Computed Properties
- Exact Mass: 160.06703418Da
- Monoisotopic Mass: 160.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 71.6Ų
2-amino-1-(thiomorpholin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191376-100mg |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A191376-500mg |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 500mg |
$ 475.00 | 2022-06-08 | ||
| TRC | A191376-1g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 1g |
$ 730.00 | 2022-06-08 | ||
| Life Chemicals | F8882-0938-0.25g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 0.25g |
$486.0 | 2023-09-06 | |
| Life Chemicals | F8882-0938-0.5g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 0.5g |
$512.0 | 2023-09-06 | |
| Life Chemicals | F8882-0938-1g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 1g |
$539.0 | 2023-09-06 | |
| Life Chemicals | F8882-0938-2.5g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 2.5g |
$1078.0 | 2023-09-06 | |
| Life Chemicals | F8882-0938-5g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 5g |
$1617.0 | 2023-09-06 | |
| Life Chemicals | F8882-0938-10g |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one |
244789-22-8 | 95%+ | 10g |
$2264.0 | 2023-09-06 |
2-amino-1-(thiomorpholin-4-yl)ethan-1-one Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-amino-1-(thiomorpholin-4-yl)ethan-1-one
Introduction to 2-Amino-1-(Thiomorpholin-4-yl)ethan-1-one (CAS No. 244789-22-8)
2-Amino-1-(thiomorpholin-4-yl)ethan-1-one, also known by its CAS number 244789-22-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring and an amino group, making it a versatile candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-amino-1-(thiomorpholin-4-yl)ethan-1-one is composed of a thiomorpholine ring, which is a six-membered heterocyclic compound with a sulfur atom and an oxygen atom. The presence of the thiomorpholine ring imparts specific chemical and biological properties to the molecule, such as enhanced solubility and stability. Additionally, the amino group attached to the ethanone moiety provides opportunities for further functionalization and modification, making it an attractive scaffold for drug design.
Recent studies have highlighted the potential of 2-amino-1-(thiomorpholin-4-yl)ethan-1-one in various therapeutic areas. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes these compounds valuable candidates for further preclinical and clinical evaluation.
Beyond its potential as an enzyme inhibitor, 2-amino-1-(thiomorpholin-4-yl)ethan-1-one has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models, suggesting its potential as a novel anti-inflammatory agent.
The pharmacokinetic properties of 2-amino-1-(thiomorpholin-4-yl)ethan-1-one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's good oral bioavailability and low toxicity make it an attractive candidate for further development into drug formulations suitable for human use.
In addition to its therapeutic applications, 2-amino-1-(thiomorpholin-4-yl)ethan-1-one has been used as a building block in organic synthesis. Its unique structure allows for the synthesis of complex molecules with diverse biological activities. For example, it has been utilized in the synthesis of peptidomimetics and other bioactive compounds, expanding its utility beyond traditional pharmaceutical applications.
The synthesis of 2-amino-1-(thiomorpholin-4-yl)ethan-1-one typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of thiomorpholine with appropriate electrophiles followed by functional group modifications to introduce the amino group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in research and development.
In conclusion, 2-amino-1-(thiomorpholin-4-yl)ethan-1-one (CAS No. 244789-22-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further exploration and development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in the field.
244789-22-8 (2-amino-1-(thiomorpholin-4-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)